Cas no 68547-97-7 (Isoguvacine hydrochloride)

• Product Name: Isoguvacine hydrochloride
• CAS No: 68547-97-7
• MF: C₆H₁₀ClNO₂
• MW: 163.602100849152
• MDL: MFCD00055192
• CID: 971182
• PubChem ID: 155107
• Update Time: 2025-04-19

Isoguvacine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,2,3,6-Tetrahydro-4-pyridinecarboxylic Acid Hydrochloride
• Iso Guvacine Hydrochloride
• 1,2,3,6-Tetrahydro-pyridine-4-carboxylic acid hydrochloride
• 1,2,3,6-tetrahydropyridine-4-carboxylic acid,hydrochloride
• ISOGUVACINE HYDROCHLORIDE
• 1,2,3,6-tetrahydropyridine-4-carboxylic acid hydrochloride
• 4-Pyridinecarboxylic acid, 1,2,3,6-tetrahydro-, hydrochloride
• Isoguvacine (hydrochloride)
• 1,2,5,6,-Tetrahydroisonicotinic acid Hydrochloride
• 1,2,3,6-TETRAHYDRO-4-PYRIDINECARBOXYLIC ACID HCL
• Isoguvacine HCl
• MLS000859962
• SPECTRUM1502129
• Tox21_500561
• EN300-1707188
• 68547-97-7
• I0871
• SR-01000075611
• 1,2,5,6-tetrahydroisonicotinic acid hydrochloride
• SR-01000075611-3
• NCGC00093946-03
• C6H9NO2.HCl
• CCG-221865
• SB38324
• AKOS015847455
• AS-31641
• HB0883
• NCGC00093946-01
• Isoguvacine middot HCl
• NCGC00261246-01
• G-002
• Isoguvacine hydrochloride, solid
• 1,2,3,6-tetrahydropyridine-4-carboxylic acid;hydrochloride
• NCGC00093946-02
• EU-0100561
• 1,2,3,6-Tetrahydro-pyridine-4-carboxylic acidhydrochloride
• AMY32016
• SR-01000075611-1
• MFCD00055192
• A867023
• SCHEMBL7958625
• CHEMBL540303
• SUWREQRNTXCCBL-UHFFFAOYSA-N
• Z1198149390
• LP00561
• FT-0670465
• CS-6967
• 1,2,3,6-tetrahydro-4-pyridinecarboxylicacidhydrochloride
• HY-100810
• DTXSID00218663
• SY012592
• SMR000326821
• DB-354134
• 1,2,3,6-Tetrahydro-4-pyridinecarboxylic Acid Hydrochloride;
• Isoguvacine hydrochloride

• MDL： MFCD00055192
• Inchi： 1S/C6H9NO2.ClH/c8-6(9)5-1-3-7-4-2-5;/h1,7H,2-4H2,(H,8,9);1H
• InChI Key： SUWREQRNTXCCBL-UHFFFAOYSA-N
• SMILES： Cl.OC(C1=CCNCC1)=O

Computed Properties

• Exact Mass: 163.04000
• Monoisotopic Mass: 163.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3

Experimental Properties

• Solubility: H2O: soluble (refrigerate if not used immediately.)
• PSA: 49.33000
• LogP: 1.12150

Isoguvacine hydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines
• Solvents and Organic Chemicals Organic Compounds Acids/Esters